Cas no 674813-23-1 (1-(4-IODOPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-METHANOL)

• Product Name: 1-(4-IODOPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-METHANOL
• CAS No: 674813-23-1
• MF: C₁₃H₁₄INO
• MW: 327.16083574295
• CID: 2676945
• Update Time: 2022-09-22

1-(4-IODOPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-METHANOL Chemical and Physical Properties

Names and Identifiers

• 1-(4-IODOPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-METHANOL
• 1H-PYRROLE-3-METHANOL, 1-(4-IODOPHENYL)-2,5-DIMETHYL-

• Inchi： 1S/C13H14INO/c1-9-7-11(8-16)10(2)15(9)13-5-3-12(14)4-6-13/h3-7,16H,8H2,1-2H3
• InChI Key： QFGMTEQGPKRMKA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(I)C=C2)C(C)=CC(CO)=C1C

Computed Properties

• Exact Mass: 327.012
• Monoisotopic Mass: 327.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0